Cas no 178861-05-7 (Benzoic acid, 4-(3H-phenothiazin-3-ylideneamino)-, methyl ester)

Benzoic acid, 4-(3H-phenothiazin-3-ylideneamino)-, methyl ester structure
178861-05-7 structure
Product Name:Benzoic acid, 4-(3H-phenothiazin-3-ylideneamino)-, methyl ester
CAS No:178861-05-7
MF:C20H14N2O2S
MW:346.402363300323
CID:1373539
PubChem ID:9968078
Update Time:2025-04-20

Benzoic acid, 4-(3H-phenothiazin-3-ylideneamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(3H-phenothiazin-3-ylideneamino)-, methyl ester
    • methyl 4-(phenothiazin-3-ylideneamino)benzoate
    • SCHEMBL433396
    • DTXSID20433472
    • 178861-05-7
    • Inchi: 1S/C20H14N2O2S/c1-24-20(23)13-6-8-14(9-7-13)21-15-10-11-17-19(12-15)25-18-5-3-2-4-16(18)22-17/h2-12H,1H3/b21-15+
    • InChI Key: QJIRSSCQIXYYBV-RCCKNPSSSA-N
    • SMILES: S1C2C=CC=CC=2N=C2C=C/C(/C=C12)=N\C1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 346.07772
  • Monoisotopic Mass: 346.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 76.3Ų

Experimental Properties

  • PSA: 51.02
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